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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Phenoxyacetaldehyde, including detailed personal protective equipment (PPE)
protocols, operational plans, and disposal procedures. By adhering to these guidelines, you
can minimize risks and foster a culture of safety in your laboratory.

Understanding the Hazards of
Phenoxyacetaldehyde

Phenoxyacetaldehyde is classified as a skin and eye irritant.[1][2] It is crucial to understand its
properties to handle it safely.

Table 1: Physical and Chemical Properties of Phenoxyacetaldehyde

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1585835?utm_src=pdf-interest
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula CsHsO2[1][2]

Molecular Weight 136.15 g/mol [1]

Boiling Point 160-162 °CJ[2]

Flash Point 92.4 °C[2]

Density 1.069 g/cm3[2]

Vapor Pressure 0.113 mmHg at 25°C[2]

Table 2: GHS Hazard Information for Phenoxyacetaldehyde

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Personal Protective Equipment (PPE) for Handling
Phenoxyacetaldehyde

A comprehensive PPE plan is mandatory when working with Phenoxyacetaldehyde to prevent

skin and eye contact.

Table 3: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.echemi.com/products/pid_Seven13106-cortexaldehyde50benzylalcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyacetaldehyde
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/product/b1585835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective

Specifications and

Body Part ] .
Equipment Rationale
Provides protection from
) splashes and vapors. Must
Chemical safety goggles and a )
Eyes/Face ) comply with OSHA 29 CFR
face shield
1910.133 or European
Standard EN166.
Chemical-resistant lab coat, ]
_ Prevents skin exposure to
Skin/Body long pants, and closed-toe
splashes.
shoes
Provides good protection
against aldehydes. Nitrile
gloves are reported to have
poor resistance to
acetaldehyde and should be
Hands Natural rubber latex gloves

used with caution, preferably
with frequent changes.[3]
Always consult the glove
manufacturer's specific

chemical resistance guide.

Respiratory

Use in a well-ventilated area or

with a chemical fume hood.

A respirator may be necessary
for large spills or in poorly
ventilated areas. Consult your
institution's safety officer for
respirator selection and fit-

testing.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential for minimizing exposure and

preventing accidents.

Handling and Storage
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» Engineering Controls: Always handle Phenoxyacetaldehyde in a well-ventilated area,
preferably within a certified chemical fume hood.[4]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in areas where the chemical is handled.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[6]

Spill Cleanup Procedure

In the event of a spill, immediate and appropriate action is required.

Minor Spill (less than 100 mL) in a well-ventilated area or chemical fume hood:

Alert personnel in the immediate area.

o Wear appropriate PPE, including chemical safety goggles, a face shield, a lab coat, and
appropriate gloves.

o Contain the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[5]

o Carefully collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o Clean the spill area with soap and water.

o Dispose of all contaminated materials, including gloves, as hazardous waste.
Major Spill (greater than 100 mL) or any spill in a poorly ventilated area:

o Evacuate the area immediately.

» Alert others by activating the nearest fire alarm and notifying your institution's emergency
response team.

e Provide the emergency response team with the Safety Data Sheet (SDS) for
Phenoxyacetaldehyde.
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Workflow for handling a Phenoxyacetaldehyde spill.

Disposal Plan

Proper disposal of Phenoxyacetaldehyde and contaminated materials is critical to prevent
environmental contamination and ensure safety.

o Unused Product: Dispose of unused Phenoxyacetaldehyde as hazardous chemical waste
in accordance with local, state, and federal regulations. Do not pour down the drain.[7][8]

o Contaminated Materials: All materials used to clean up a spill, including absorbent materials
and disposable PPE, must be collected in a sealed, labeled container and disposed of as
hazardous waste.[8][9]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous waste. Punctured and triple-rinsed containers
may then be disposed of as regular solid waste, depending on local regulations.

By implementing these comprehensive safety and handling procedures, you can create a
secure research environment and build a strong foundation of trust in your laboratory's
commitment to safety. Always consult the specific Safety Data Sheet (SDS) for
Phenoxyacetaldehyde provided by the manufacturer for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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